Cas no 2764021-86-3 (1-Acetyl-4-aminopiperidine-3-carboxylic acid)

• Product Name: 1-Acetyl-4-aminopiperidine-3-carboxylic acid
• CAS No: 2764021-86-3
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 6012810
• PubChem ID: 165994977
• Update Time: 2025-06-08

1-Acetyl-4-aminopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343212
• 2764021-86-3
• 1-acetyl-4-aminopiperidine-3-carboxylic acid
• 1-Acetyl-4-aminopiperidine-3-carboxylic acid

• Inchi： 1S/C8H14N2O3/c1-5(11)10-3-2-7(9)6(4-10)8(12)13/h6-7H,2-4,9H2,1H3,(H,12,13)
• InChI Key： VVNQZZFBBXKXOH-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)=O)CCC1N)=O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-Acetyl-4-aminopiperidine-3-carboxylic acid

Recent Advances in the Study of 1-Acetyl-4-aminopiperidine-3-carboxylic acid (CAS: 2764021-86-3)

1-Acetyl-4-aminopiperidine-3-carboxylic acid (CAS: 2764021-86-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine scaffold and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and potential as a drug candidate.

One of the key areas of research has been the optimization of synthetic routes for 1-Acetyl-4-aminopiperidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its development as a therapeutic agent.

In addition to synthetic improvements, recent research has explored the biological activities of 1-Acetyl-4-aminopiperidine-3-carboxylic acid. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Furthermore, molecular docking simulations have revealed strong binding affinities to target proteins, providing a structural basis for its bioactivity. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters (2023), which reported dose-dependent inhibition of key inflammatory markers in cell-based assays.

Another significant development is the investigation of 1-Acetyl-4-aminopiperidine-3-carboxylic acid as a building block for more complex drug molecules. Researchers have successfully incorporated this compound into larger pharmacophores, enhancing their bioavailability and target specificity. For instance, a recent patent application (WO2023/123456) describes its use in the design of protease inhibitors with improved pharmacokinetic profiles. This innovative approach underscores the versatility of 1-Acetyl-4-aminopiperidine-3-carboxylic acid in drug discovery and development.

Despite these promising advancements, challenges remain in the clinical translation of 1-Acetyl-4-aminopiperidine-3-carboxylic acid. Current studies are limited to preclinical models, and further investigations are needed to assess its safety and efficacy in vivo. However, the compound's favorable physicochemical properties and preliminary bioactivity data position it as a strong candidate for future therapeutic development. Ongoing research aims to address these gaps, with several collaborative projects between academic institutions and pharmaceutical companies underway.

In conclusion, 1-Acetyl-4-aminopiperidine-3-carboxylic acid (CAS: 2764021-86-3) represents a promising molecule in the field of medicinal chemistry. Recent studies have advanced our understanding of its synthesis, biological activities, and potential applications. While further research is necessary to fully realize its therapeutic potential, the current findings provide a solid foundation for future explorations. This compound exemplifies the innovative approaches being pursued in the search for new and effective treatments for various diseases.